Cas no 56035-29-1 (4-Hydroxy-2-(methylthio)-6-phenylpyrimidine)

4-Hydroxy-2-(methylthio)-6-phenylpyrimidine is a pyrimidine derivative with a phenyl substituent at the 6-position and a methylthio group at the 2-position. This compound is of interest in organic synthesis and pharmaceutical research due to its versatile reactivity, particularly as a building block for heterocyclic compounds. The presence of both hydroxyl and methylthio functional groups enhances its potential for further chemical modifications, making it valuable in the development of biologically active molecules. Its stable crystalline form and well-defined structure facilitate precise applications in medicinal chemistry and material science. The compound’s purity and consistent performance make it a reliable choice for research and industrial applications.

4-Hydroxy-2-(methylthio)-6-phenylpyrimidine structure

56035-29-1 structure

Product Name:4-Hydroxy-2-(methylthio)-6-phenylpyrimidine

CAS No:56035-29-1

MF:C₁₁H₁₀N₂OS

MW:218.274900913239

CID:377939

Update Time:2025-05-20

4-Hydroxy-2-(methylthio)-6-phenylpyrimidine Chemical and Physical Properties

Names and Identifiers

- 2-(Methylthio)-6-phenylpyrimidin-4(3H)-one
- 2-methylsulfanyl-6-phenyl-1H-pyrimidin-4-one
- 4(3H)-Pyrimidinone,2-(methylthio)-6-phenyl-
- 4-HYDROXY-2-(METHYLTHIO)-6-PHENYLPYRIMIDINE
- 2-(Methylsulfanyl)-6-phenylpyrimidin-4(3H)-one
- 4-Hydroxy-2-methylthio-6-phenylpyrimidine
- 4-Hydroxy-2-(methylthio)-6-phenylpyrimidine
- Inchi： 1S/C11H10N2OS/c1-15-11-12-9(7-10(14)13-11)8-5-3-2-4-6-8/h2-7H,1H3,(H,12,13,14)
- InChI Key： JSYZOQNANLSNMY-UHFFFAOYSA-N
- SMILES： S(C)C1NC(C=C(C2C=CC=CC=2)N=1)=O

Computed Properties

Exact Mass: 218.0515
Monoisotopic Mass: 218.051
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 317
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 66.8A^2

Experimental Properties

Density: 1.26
Boiling Point: 377°Cat760mmHg
Flash Point: 181.8°C
Refractive Index: 1.645
PSA: 41.46

4-Hydroxy-2-(methylthio)-6-phenylpyrimidine Pricemore >>

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